Cas no 76851-53-1 (1-(pyridin-3-ylmethyl)piperazine acetate (1:1))

• Product Name: 1-(pyridin-3-ylmethyl)piperazine acetate (1:1)
• CAS No: 76851-53-1
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 1785991
• PubChem ID: 156974
• Update Time: 2025-04-21

1-(pyridin-3-ylmethyl)piperazine acetate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-ylmethyl)piperazine acetate (1:1)
• acetic acid,1-(pyridin-3-ylmethyl)piperazine
• DTXSID30227662
• Piperazine, 1-(3-pyridinylmethyl)-, monoacetate
• 76851-53-1

• Inchi： 1S/C10H15N3.C2H4O2/c1-2-10(8-12-3-1)9-13-6-4-11-5-7-13;1-2(3)4/h1-3,8,11H,4-7,9H2;1H3,(H,3,4)
• InChI Key： ZMWYLSCEVNIRNC-UHFFFAOYSA-N
• SMILES： OC(C)=O.N1(CC2C=NC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 237.14787
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.46